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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the terrestrial abundance of helium
and the complex geological processes governing its formation, migration, and accumulation. As

a critical and non-renewable resource with unique properties vital for numerous scientific and

medical applications—including cryogenics for MRI scanners, gas chromatography, and

controlled atmospheres in research and manufacturing—a thorough understanding of its

geological origins is paramount.

Terrestrial Abundance of Helium
Helium is the second most abundant element in the universe but is relatively scarce on Earth.

Its low mass and inert nature allow it to escape Earth's gravity once it reaches the atmosphere.

The majority of terrestrial helium is radiogenic, produced within the Earth's crust and mantle

over geological timescales. Its concentration varies significantly across different terrestrial

reservoirs.

Data on Helium Abundance
The following tables summarize the quantitative abundance of helium and its parent

radioactive elements in various terrestrial environments.

Table 1: Abundance of Helium in Terrestrial Reservoirs
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Reservoir
Abundance (by
volume/mass)

Notes

Atmosphere
5.2 ppmv (parts per million by

volume)[1]

Constant loss to space is

balanced by outgassing from

the crust.

Continental Crust
~8 ppb (parts per billion by

mass) / 0.008 ppm[2][3][4]

Primarily produced and

trapped within crustal rocks

before migration.

Seawater
~4 ppt (parts per trillion by

mass)[3]

Very low concentration due to

limited solubility and escape to

the atmosphere.

Natural Gas Reservoirs 0.01% to >7% by volume[2]

Economically viable sources

are typically those with

concentrations >0.3%.[5]

Table 2: Helium Concentration in Selected Natural Gas Fields

Field/Region Country
Helium Concentration (%
by volume)

Hugoton-Panhandle USA (KS, OK, TX) 0.2% - 1.18%[3]

Riley Ridge (LaBarge) USA (Wyoming) ~0.6%[6]

North Field Qatar ~0.04%[6]

Hassi R'Mel Algeria ~0.17%

Orenburg Russia ~0.05%

Sichuan Basin China 0.01% - 0.1%[7]

Dexter, Kansas (Historic) USA (Kansas) 1.84% (Discovered 1903)[2][3]

Table 3: Typical Uranium and Thorium Concentrations in Source Rocks
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Rock Type Uranium (ppm by mass) Thorium (ppm by mass)

Granite (Average) 3 - 5 15 - 25

Granite (Uraniferous) 15 - 100+[8][9][10] 20 - 60+[8][9][10]

Shale (Average) ~3.7 ~12

Sandstone 0.5 - 2 1.5 - 6

Geological Formation of Helium
Terrestrial helium (specifically the isotope ⁴He) is primarily a product of the natural radioactive

decay of heavy elements, principally uranium (²³⁸U, ²³⁵U) and thorium (²³²Th), found within the

Earth's crust and mantle.[1] This process, known as alpha decay, releases alpha particles,

which are equivalent to a helium nucleus (two protons and two neutrons). Upon capturing two

electrons from the surrounding rock, a stable helium atom is formed.[2]

Radioactive Decay Pathways
The generation of radiogenic helium is a slow, continuous process governed by the long half-

lives of its parent isotopes. The three primary decay chains contributing to terrestrial helium
are:

Uranium-238 (²³⁸U): Decays to Lead-206 (²⁰⁶Pb) through a series of 14 steps, releasing a

total of 8 alpha particles.

Uranium-235 (²³⁵U): Decays to Lead-207 (²⁰⁷Pb) in 11 steps, releasing a total of 7 alpha

particles.

Thorium-232 (²³²Th): Decays to Lead-208 (²⁰⁸Pb) through 10 steps, releasing a total of 6

alpha particles.
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Uranium-238 Decay Chain

Uranium-235 Decay Chain

Thorium-232 Decay Chain

²³⁸U ²⁰⁶Pb (Stable) 8 α (He) particles

²³⁵U ²⁰⁷Pb (Stable) 7 α (He) particles

²³²Th ²⁰⁸Pb (Stable) 6 α (He) particles
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Caption: Primary radioactive decay chains producing terrestrial helium-4.

Accumulation and Trapping
The formation of an economically viable helium reservoir is a complex geological process

requiring a specific combination of factors. This process is often analogous to the formation of

natural gas fields.

Source Rock: Helium is generated within ancient, crystalline basement rocks, such as

granites and gneisses, that are rich in uranium and thorium.[1]

Release & Migration: Over millions of years, the accumulated helium atoms diffuse out of

the mineral crystals where they were formed. Tectonic activity, heat, and fracturing of these

basement rocks create pathways, such as deep-seated faults, that allow the highly mobile

helium to migrate upwards.

Carrier Gas & Transport: Helium rarely accumulates on its own. It is typically transported

from the source rock dissolved in groundwater or entrained in a carrier gas, most commonly

nitrogen (N₂) or methane (CH₄).
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Reservoir Rock: The helium and its carrier gas migrate into a porous and permeable rock

layer, such as sandstone or a fractured carbonate, where they can accumulate.

Cap Rock (Seal): An impermeable layer of rock, such as shale, salt, or anhydrite, must

overlie the reservoir rock to prevent the extremely light and mobile helium from escaping to

the surface and into the atmosphere.

Preservation: The geological trap must remain stable over geological time to retain the

accumulated gases.
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Caption: Geological model for the formation and trapping of a helium reservoir.

Experimental Protocols
The extraction and analysis of helium require specialized methodologies due to its unique

physical properties, including its inertness and extremely low boiling point.
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Helium Extraction and Purification from Natural Gas
Commercially, helium is extracted from natural gas streams using several methods, often in

combination. The choice of technology depends on the helium concentration, the overall

composition of the natural gas, and economic factors.

This is the most common method for large-scale helium recovery. It leverages the vast

difference in boiling points between helium (-269°C) and other natural gas components like

methane (-161.5°C) and nitrogen (-195.8°C).

Pre-treatment: The raw natural gas stream is treated to remove impurities like water, carbon

dioxide, and hydrogen sulfide, which would freeze and damage cryogenic equipment.

Liquefaction: The gas is compressed and cooled in a series of heat exchangers, causing

heavier hydrocarbons (propane, butane) and then methane to liquefy and be drained off.

Crude Helium Separation: The remaining gas stream, now significantly enriched in helium
and nitrogen, is cooled further until the nitrogen liquefies. The gaseous helium, which

remains in its vapor phase, is collected as "crude helium" (typically 50-70% purity).

Purification: The crude helium is further purified. This is often a hybrid process involving:

Pressure Swing Adsorption (PSA): The crude helium is passed under pressure through

vessels containing adsorbents (like activated carbon or zeolites) that selectively capture

remaining impurities.

Final Cryogenic Step: The pressurized, purer helium is cooled with liquid nitrogen to

condense most remaining nitrogen, followed by a final pass through an adsorbent bed

cooled by the purified helium itself to achieve 99.999% purity.
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Helium Extraction & Purification Workflow
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Caption: Workflow for cryogenic extraction and purification of helium.
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Membrane technology is effective for bulk separation or as an initial enrichment step.

Principle: The process uses bundles of hollow-fiber polymeric membranes. Helium, being a

very small molecule, selectively passes through (permeates) the membrane material faster

than larger molecules like methane and nitrogen.

Operation: The high-pressure natural gas feed flows along one side of the membrane. A

helium-rich "permeate" stream is collected at low pressure on the other side, while a

helium-depleted "retentate" stream continues at high pressure.

Application: This method is often used in multi-stage systems or combined with PSA to

achieve high purity, as a single pass does not typically produce pipeline-grade helium.[11]

Isotopic Analysis of Helium
Determining the isotopic ratio of helium (³He/⁴He) is crucial for identifying its origin (crustal,

mantle, or atmospheric). The standard method is mass spectrometry.

Sample Collection: Gas samples are collected in helium-impermeable containers, such as

sealed copper tubes or specialized glass flasks, to prevent atmospheric contamination.[12]

Gas Extraction (for dissolved samples): For samples dissolved in water, the water is

transferred to a vacuum extraction line. The dissolved gases are quantitatively extracted

under vacuum and transferred into a flame-sealed glass ampoule.[13]

Inlet and Purification: The gas sample is introduced into a high-vacuum purification line

connected to the mass spectrometer. Chemically active gases (like hydrocarbons, N₂, O₂)

are removed using getters (reactive metal alloys) and cryogenic traps (cold traps cooled with

liquid nitrogen) that freeze or adsorb impurities, allowing only noble gases to pass.[14][15]

Separation of He and Ne: Helium is separated from neon (the other primary noble gas

remaining) using a cryogenic trap held at a specific temperature (e.g., ~35 K) that adsorbs

neon but allows helium to pass through to the mass spectrometer.

Mass Spectrometry: The purified helium enters the mass spectrometer, where it is ionized. A

magnetic field separates the ions based on their mass-to-charge ratio, allowing for the

precise counting of ³He and ⁴He ions by separate detectors.
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Standardization: The system is calibrated by periodically analyzing a standard gas with a

known isotopic composition, typically purified atmospheric air, where the ³He/⁴He ratio is a

well-established constant (R/Ra = 1.384 x 10⁻⁶).[13][16]

Helium Isotope Analysis Workflow

1. Sample Collection
(e.g., Copper Tube)

2. Gas Extraction
(High Vacuum)

3. Impurity Removal
(Cryo-traps, Getters)

4. He/Ne Separation
(Cryogenic Adsorption)

5. Mass Spectrometry
(Ionization & Separation)

6. Data Acquisition
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Caption: Generalized workflow for helium isotope analysis via mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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